Cas no 6973-73-5 ([acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate)
6973-73-5 structure
Product Name:[acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate
CAS No:6973-73-5
MF:C10H10ClIO4
MW:356.541474819183
CID:1739005
PubChem ID:238537
Update Time:2025-04-21
[acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate Chemical and Physical Properties
Names and Identifiers
-
- [acetyloxy-(4-chlorophenyl)-λ3-iodanyl] acetate
- 1-diacetoxyiodo-4-chlorobenzene
- 1-chloro-4-diacetoxyiodanyl-benzene
- iodine, bis(acetyloxy)(4-chlorophenyl)-
- AG-J-00616
- AC1L617Q
- 4-(diacetoxyiodo)-1-chlorobenzene
- CTK5D1152
- (diacetoxyiodo)-p-chloro-benzene
- 4-chloro-1-(diacetoxyiodo)benzene
- NSC42959
- AR-1J2405
- p-Cl-C6H4I(OAc)2
- p-chloro(diacetoxyiodo)benzene
- NSC-42959
- DTXSID30285828
- 6973-73-5
- [acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate
-
- Inchi: 1S/C10H10ClIO4/c1-7(13)15-12(16-8(2)14)10-5-3-9(11)4-6-10/h3-6H,1-2H3
- InChI Key: WRWHEWGNXLJFMT-UHFFFAOYSA-N
- SMILES: I(C1C=CC(=CC=1)Cl)(OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 355.9308
- Monoisotopic Mass: 355.931
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 2.97220
[acetyloxy-(4-chlorophenyl)-λ3-iodanyl] Acetate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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